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Compound of Interest

Compound Name: 2,5-Dichloro-3-nitropyridine

Cat. No.: B1336234

Application Notes and Protocols for 2,5-
Dichloro-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety data, handling precautions, and application
protocols for 2,5-dichloro-3-nitropyridine, a key intermediate in the pharmaceutical and
agrochemical industries.

Section 1: Safety Data Sheet (SDS) Summary

The following tables summarize the key safety and property data for 2,5-dichloro-3-
nitropyridine.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 21427-62-3 [1]

Molecular Formula CsH2Cl2N20:2 [1][2]

Molecular Weight 192.99 g/mol [11[2]
Light yellow crystalline

Appearance _ [3]
powder/solid

Melting Point 41-45 °C [1][3]

Purity >97% or 298.0% [11[3]
1S/C5H2CI2N202/c6-3-1-

InChl [1]
4(9(10)11)5(7)8-2-3/h1-2H
[O-]--INVALID-LINK--

SMILES [1]

clcc(ClhenclCl

Table 2: Hazard Identification and Classification
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Hazard Information Description Reference
GHS Pictograms [1112]
Signal Word Danger [1][2]

Hazard Statements

H301: Toxic if swallowed.
H315: Causes skin irritation.
H318: Causes serious eye
damage. H335: May cause

respiratory irritation.

[1](2]

Precautionary Statements

P261, P264, P270, P271,
P280, P301+P310,
P302+P352, P304+P340,
P305+P351+P338,
P403+P233, P405, P501

[2]14][5][6]

Hazard Classifications

Acute Toxicity, Oral (Category

3) Skin Irritation (Category 2)
Serious Eye Damage
(Category 1) Specific Target
Organ Toxicity - Single
Exposure (Respiratory tract

irritation) (Category 3)

[1](2]

Incompatible Materials

Oxidizing agents, Strong
bases

[6]L7]

Section 2: Handling and Storage Precautions

Strict adherence to safety protocols is essential when handling 2,5-dichloro-3-nitropyridine.

2.1 Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[4]

[5]

o Skin Protection: Wear impervious, flame-resistant protective clothing and gloves.[4][5]
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o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if
irritation is experienced.[4] A NIOSH or European Standard EN 149 approved respirator is
necessary when handling the powder.[6]

2.2 Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5107]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[5][6]

2.3 Handling Procedures

Avoid all direct contact with the substance. Do not get in eyes, on skin, or on clothing.[5][7]

Avoid breathing dust.[5]

Do not eat, drink, or smoke in the work area.[4][6]

Wash hands thoroughly after handling.[4][5]

2.4 Storage

Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly closed and securely sealed.[4][6]

Store locked up.[4][5]

Keep away from incompatible materials such as oxidizing agents and strong bases.[6][7]

Section 3: Emergency and First Aid Protocols

Table 3: First Aid Measures
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Exposure Route First Aid Protocol

Reference

IF SWALLOWED: Immediately
) call a POISON CENTER or
Ingestion L i
doctor/physician. Rinse mouth.

Do NOT induce vomiting.

[21141(7]

IF ON SKIN: Immediately take
off all contaminated clothing.
) Wash with plenty of soap and
Skin Contact )
water for at least 15 minutes. If
skin irritation or rash occurs,

get medical advice/attention.

[41051[7]

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing. Call
a POISON CENTER or

doctor/physician if you feel

Inhalation

unwell.

[41051[7]

IF IN EYES: Rinse cautiously
and immediately with water for
several minutes. Remove

Eye Contact contact lenses, if present and
easy to do. Continue rinsing.
Get immediate medical

attention.

[2]141(5]

Accidental Release Measures:

Shut off all possible sources of ignition.[6]

Evacuate personnel to a safe area and move upwind.[6]

[6]

Avoid dust formation.[7]

Wear appropriate PPE, including a self-contained breathing apparatus (SCBA) if necessary.
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o Prevent spillage from entering drains or watercourses.[5][6]

e Sweep up the material and place it into a suitable, labeled container for disposal.[5][7]

Section 4: Applications and Experimental Protocols

2,5-Dichloro-3-nitropyridine is a versatile intermediate primarily used in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[8][9] Its reactivity is centered around the chloro and
nitro functional groups on the pyridine ring, making it suitable for nucleophilic substitutions and
coupling reactions.[8]

4.1 General Experimental Workflow for Handling and Use

The following diagram outlines a standard workflow for safely handling 2,5-dichloro-3-
nitropyridine in a laboratory setting.
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General Laboratory Handling Workflow

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

F

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Review SDS and Protocols

Proceed to handling

Weigh Compound in Fume Hood Monitor Reaction Progress

Reaction complete

Perform Reaction Under Inert Atmosphere
(if required)

Quench Reaction Safely Dispose of Waste Properly

Store remaining materials

Work-up and Purify Product Store Unused Reagent Store Purified Product

Decontaminate Glassware & Surfaces

Click to download full resolution via product page
Caption: A standard workflow for the safe laboratory handling of 2,5-dichloro-3-nitropyridine.
4.2 Protocol: Synthesis via Nitration of 2,5-Dichloropyridine

The primary route for synthesizing 2,5-dichloro-3-nitropyridine involves the nitration of 2,5-
dichloropyridine.[3] This reaction requires careful control of conditions to ensure safety and
yield.

Materials:
e 2,5-Dichloropyridine

o Concentrated Sulfuric Acid (H2S0a4)
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Nitrating agent (e.g., Potassium Nitrate or Nitric Acid)
e Ice

Reaction flask with stirrer, thermometer, and addition funnel

Appropriate cooling bath

Procedure:

e In a fume hood, cool concentrated sulfuric acid in the reaction flask using an ice bath.
e Slowly add 2,5-dichloropyridine to the cooled sulfuric acid with continuous stirring.

e Once the 2,5-dichloropyridine is fully dissolved and the temperature is stable, slowly add the
nitrating agent portion-wise, ensuring the temperature does not rise significantly.

 After the addition is complete, allow the reaction to proceed at a controlled temperature,
monitoring for completion.

e Once the reaction is complete, carefully pour the reaction mixture over crushed ice with
stirring to precipitate the product.

« Filter the resulting solid, wash with cold water until the filtrate is neutral, and dry the product.

» Recrystallization from a suitable solvent (e.g., ethanol/water) may be performed for further
purification.

The following diagram illustrates the synthesis pathway.
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Synthesis of 2,5-Dichloro-3-nitropyridine

HNOs / H2SOa
(Nitrating Mixture)

2,5-Dichloropyridine

2,5-Dichloro-3-nitropyridine

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 2,5-dichloro-3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1336234#2-5-dichloro-3-nitropyridine-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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